Cas no 1517816-16-8 (2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine)

• Product Name: 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine
• CAS No: 1517816-16-8
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5913462
• PubChem ID: 82600330
• Update Time: 2025-05-19

2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine
• 1517816-16-8
• EN300-1746193

• Inchi： 1S/C10H17N3/c1-8-7-10(12-13(8)2)9-5-3-4-6-11-9/h7,9,11H,3-6H2,1-2H3
• InChI Key： XBTFBSQPAKRRBP-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1C=C(C)N(C)N=1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine

Introduction to 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine (CAS No. 1517816-16-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine (CAS No. 1517816-16-8) represents a fascinating class of heterocyclic derivatives that have garnered significant attention in the fields of chemical biology and medicinal chemistry. Its unique structural framework, combining a piperidine ring with a 1,5-dimethylpyrazole moiety, endows it with distinct pharmacological properties that make it a promising candidate for drug discovery and therapeutic development.

From a structural perspective, the piperidine core is a well-established scaffold in pharmaceuticals, known for its ability to enhance solubility, bioavailability, and metabolic stability. The incorporation of the 1,5-dimethylpyrazole unit further modulates the electronic and steric properties of the molecule, potentially influencing its binding affinity to biological targets. This combination has been strategically explored in recent years to develop novel compounds with enhanced efficacy and reduced toxicity.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various kinases and other enzymes implicated in cancer and inflammatory diseases. The 1,5-dimethylpyrazole moiety, in particular, has been identified as a key pharmacophore in several lead compounds due to its ability to interact with metal ions and aromatic residues in protein active sites. This feature has prompted investigations into derivatives like 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine, which may exhibit potent inhibitory activity against relevant therapeutic targets.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacological entities. The piperidine-pyrazole hybrid structure provides a versatile platform for further functionalization, allowing chemists to explore modifications that could optimize pharmacokinetic profiles or enhance target specificity. Such structural flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular architecture can significantly impact biological activity.

Recent studies have begun to elucidate the mechanistic basis by which derivatives of 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine exert their effects. For instance, computational modeling has suggested that the compound can bind to ATP-binding pockets in kinases through its pyrazole ring, thereby inhibiting enzymatic activity. Additionally, preliminary experimental data indicate that certain analogs may exhibit significant anti-inflammatory properties by modulating cytokine production pathways. These findings underscore the compound's potential as a scaffold for developing next-generation therapeutics.

The synthesis of 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine has also been optimized to improve yield and scalability. Advances in catalytic methods have enabled more efficient construction of the piperidine-pyrazole linkage, reducing reliance on harsh conditions or expensive reagents. Such improvements are crucial for translating laboratory discoveries into viable drug candidates, as they ensure that promising compounds can be produced in sufficient quantities for preclinical testing.

From a broader perspective, the exploration of 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine aligns with ongoing trends in drug discovery toward rational design and structure-based optimization. By leveraging computational tools alongside experimental validation, researchers can systematically refine molecular structures to achieve desired pharmacological outcomes. This approach not only accelerates the discovery process but also enhances the likelihood of identifying compounds with clinical relevance.

The compound's potential extends beyond oncology and inflammation; emerging research suggests applications in neurodegenerative disorders and infectious diseases as well. The ability of 2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine derivatives to interact with multiple biological pathways highlights their versatility as therapeutic agents. As such, they represent an attractive area for further investigation by academic and industrial researchers alike.

In conclusion,2-(1,5-dimethyl-1H-pyrazol-3-yl)piperidine (CAS No. 1517816-16-8) is a structurally intriguing molecule with significant promise in chemical biology and medicinal chemistry. Its unique combination of pharmacophores offers opportunities for developing novel therapeutics targeting diverse diseases. With continued advancements in synthetic methodologies and computational biology, this compound is poised to play an important role in future drug discovery efforts.